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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

An In-depth Technical Guide to Undecane-d24

Undecane-d24 is the deuterated form of undecane, a straight-chain alkane. In this isotopic

variant, all 24 hydrogen atoms have been substituted with deuterium atoms. This labeling

makes it a valuable tool in various scientific research fields, particularly where tracking the

molecule or distinguishing it from non-deuterated compounds is crucial. This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
The physical and chemical properties of Undecane-d24 are primarily dictated by its undecane

backbone, with slight variations arising from the increased mass due to deuterium. It is a

colorless liquid at room temperature and is insoluble in water.[1][2]
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Property Value Source

Chemical Formula CD₃(CD₂)₉CD₃

Molecular Weight 180.46 g/mol [3]

CAS Number 164858-54-2 [3]

Isotopic Purity ≥98 atom % D

Assay ≥98%

Physical Form Liquid [1]

Boiling Point ~196 °C (for undecane) [4][5]

Melting Point ~ -26 °C (for undecane) [4][5]

Density ~0.74 g/mL (for undecane) [4][5]

Flash Point 60 °C (140 °F) - closed cup

Synthesis of Undecane-d24
The production of Undecane-d24 involves the substitution of hydrogen atoms with deuterium

in the undecane molecule. Common laboratory-scale synthesis methods include:

Catalytic Deuteration: This process utilizes deuterium gas in the presence of a catalyst to

replace hydrogen atoms with deuterium.

Hydrogen Exchange Reactions: Undecane is exposed to deuterated solvents or reagents

under specific conditions, facilitating the exchange of hydrogen for deuterium atoms.[1]
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A simplified workflow for the synthesis of Undecane-d24.

Key Experimental Applications
Undecane-d24's unique isotopic labeling makes it a versatile tool in a range of scientific

disciplines.

Material Science
Lipid Membrane Studies: As a model for lipid bilayers, Undecane-d24 is instrumental in

studying the structure and dynamics of cell membranes.[1] Its deuterated nature allows it to

be distinguished from surrounding molecules using techniques like neutron scattering and

Nuclear Magnetic Resonance (NMR) spectroscopy, providing insights into membrane fluidity

and organization.[1]

Self-Assembly Studies: This compound can self-assemble into ordered structures like

micelles and vesicles, which are valuable for research in drug delivery systems and

nanotechnology.[1]
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Use of Undecane-d24 in studying lipid membrane properties.

Biomedical Research
Drug Discovery and Development: Due to its similarity to biological membranes, Undecane-
d24 can be used to assess how a drug interacts with these membranes and to evaluate

potential side effects.[1]

Metabolic Studies: The deuterium isotope acts as a tracer, enabling researchers to track

metabolic pathways and determine the fate of various molecules within living organisms.[1]

Analytical Chemistry
Internal Standard in Gas Chromatography: With a well-defined boiling point and retention

time, Undecane-d24 serves as a reliable internal standard for the calibration of gas

chromatography (GC) instruments.[1] Its non-deuterated counterpart, undecane, is also used

for this purpose, often as a reference for comparing retention times of other molecules.[4][6]

Other Research Applications
Pheromone Research: Undecane has been identified as a pheromone component in some

insects, such as moths and cockroaches, and acts as an alert signal for certain ant species.

[1] The deuterated form can be used in ecological and behavioral studies to track the

dispersal and uptake of these signals.[1]
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Overview of the primary research applications for Undecane-d24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b574772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

